![molecular formula C22H24N2O4 B1346842 tert-Butyl 1-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethylcarbamate CAS No. 885266-56-8](/img/structure/B1346842.png)
tert-Butyl 1-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl 1-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethylcarbamate, also known as TBBDIEC, is an organic compound belonging to the class of carbamates. It is a derivative of the isoindolone family and is used in a variety of applications, including pharmaceuticals, diagnostics, and research. TBBDIEC has been studied extensively over the past few decades, and its synthesis, mechanism of action, biochemical and physiological effects, and applications in research have been well documented.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of tert-butyl 1-benzyl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethylcarbamate and related compounds often involves the formation of complex heterocyclic compounds, such as diketopiperazines, which are significant in organic chemistry and medicinal chemistry. Liu et al. (2012) synthesized and characterized two diastereomers of a similar compound, demonstrating the intricate processes involved in such syntheses (Liu et al., 2012).
Potential Therapeutic Applications
- Compounds related to this compound have been evaluated for their therapeutic potential in various diseases. For example, dos Santos et al. (2011) explored the genotoxicity of similar compounds in the context of sickle cell disease treatment, showing the potential of these compounds in developing safer drugs (dos Santos et al., 2011).
Chemical Reactions and Transformations
- The compound and its derivatives are involved in diverse chemical reactions, which are fundamental in synthetic chemistry. Yavari et al. (2007) studied reactions involving tert-butyl isocyanide and related compounds, highlighting their utility in producing functionalized compounds (Yavari et al., 2007).
Structural and Electronic Analysis
- Understanding the molecular structure and electronic properties of such compounds is crucial for their application in material science and drug design. Chrostowska et al. (2013) conducted studies on the electronic structure of N-tert-butylisoindole and its derivatives, providing insights into the electronic properties of these compounds (Chrostowska et al., 2013).
Properties
IUPAC Name |
tert-butyl N-[1-(1,3-dioxoisoindol-2-yl)-3-phenylpropan-2-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-22(2,3)28-21(27)23-16(13-15-9-5-4-6-10-15)14-24-19(25)17-11-7-8-12-18(17)20(24)26/h4-12,16H,13-14H2,1-3H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCKKSQEEBLGDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)CN2C(=O)C3=CC=CC=C3C2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.